Cas no 62089-03-6 (4-PYRIDAZINEACETIC ACID, 6-CHLORO-2,3-DIHYDRO-3-OXO-, METHYL ESTER)

• Product Name: 4-PYRIDAZINEACETIC ACID, 6-CHLORO-2,3-DIHYDRO-3-OXO-, METHYL ESTER
• CAS No: 62089-03-6
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 3310683
• PubChem ID: 12327767
• Update Time: 2025-04-21

4-PYRIDAZINEACETIC ACID, 6-CHLORO-2,3-DIHYDRO-3-OXO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-PYRIDAZINEACETIC ACID, 6-CHLORO-2,3-DIHYDRO-3-OXO-, METHYL ESTER
• Methyl 2-(6-chloro-3-oxo-2,3-dihydropyridazin-4-yl)acetate
• 62089-03-6

• Inchi： 1S/C7H7ClN2O3/c1-13-6(11)3-4-2-5(8)9-10-7(4)12/h2H,3H2,1H3,(H,10,12)
• InChI Key： XWGANMQUEIOLBC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NN=1)=O)CC(=O)OC

Computed Properties

• Exact Mass: 202.0145198Da
• Monoisotopic Mass: 202.0145198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.8Ų